Cas no 378-59-6 (Pregn-4-ene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16a)- (9CI))

Pregn-4-ene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16a)- (9CI) structure
378-59-6 structure
Product Name:Pregn-4-ene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16a)- (9CI)
CAS No:378-59-6
MF:C22H31FO4
MW:378.47755074501
CID:318073
PubChem ID:101667
Update Time:2025-04-19

Pregn-4-ene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,20-dione,6-fluoro-17,21-dihydroxy-16-methyl-, (6a,16a)- (9CI)
    • (6S,8R,9S,10R,13S,14S,16R,17R)-6-fluoro-17-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
    • A,21-dihydroxy-16-
    • AC1L2RAQ
    • AC1Q6OC4
    • A-fluoro-17-
    • A-methylpregn-4-ene-3,20-dione
    • AR-1H2629
    • EINECS 206-827-5
    • NSC63320
    • 378-59-6
    • SCHEMBL11201705
    • NSC 63320
    • NSC-63320
    • DTXSID101154237
    • 6-alpha-Fluoro-17-alpha,21-dihydroxy-16-alpha-methylpregn-4-ene-3,20-dione
    • Pregn-4-ene-3,20-dione, 6-fluoro-17,21-dihydroxy-16-methyl-, (6alpha,16alpha)-
    • CHEMBL3250359
    • NS00041751
    • Inchi: 1S/C22H31FO4/c1-12-8-16-14-10-18(23)17-9-13(25)4-6-20(17,2)15(14)5-7-21(16,3)22(12,27)19(26)11-24/h9,12,14-16,18,24,27H,4-8,10-11H2,1-3H3/t12-,14-,15+,16+,18+,20-,21+,22+/m1/s1
    • InChI Key: OWHJNSYSENMCSN-QPUULIFRSA-N
    • SMILES: F[C@@H]1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@](C(CO)=O)([C@H](C)C[C@H]3[C@@H]2C1)O)=O

Computed Properties

  • Exact Mass: 378.22073
  • Monoisotopic Mass: 378.22063763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 717
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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